Cas no 1694161-58-4 (({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane)

• Product Name: ({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane
• CAS No: 1694161-58-4
• MF: C₁₄H₂₅IO
• MW: 336.252177000046
• CID: 6368796
• PubChem ID: 165958079
• Update Time: 2025-07-13

({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• ({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane
• ({[1-(iodomethyl)cyclopentyl]oxy}methyl)cycloheptane
• 1694161-58-4
• EN300-1135042

• Inchi： 1S/C14H25IO/c15-12-14(9-5-6-10-14)16-11-13-7-3-1-2-4-8-13/h13H,1-12H2
• InChI Key： RTLWADXSELBINK-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCC1CCCCCC1

Computed Properties

• Exact Mass: 336.09501g/mol
• Monoisotopic Mass: 336.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Additional information on ({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane

Chemical Profile of ({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane (CAS No. 1694161-58-4)

{1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane is a specialized organic compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 1694161-58-4, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications. The molecular structure incorporates a cycloheptane core substituted with a {1-(iodomethyl)cyclopentyloxy}methyl} group, which imparts distinct reactivity and binding capabilities.

The {1-(iodomethyl)cyclopentyloxy}methyl} moiety is particularly noteworthy as it serves as a key functional handle for further chemical modifications. This feature makes the compound an invaluable intermediate in synthetic chemistry, enabling the development of more complex molecules with tailored biological activities. The iodomethyl group, in particular, is frequently utilized in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, facilitating the construction of biaryl and heteroaryl structures essential in drug discovery.

Recent advancements in medicinal chemistry have highlighted the potential of cycloheptane derivatives in addressing various therapeutic targets. The rigid cycloheptane ring enhances the metabolic stability of drug candidates, while the substituents allow for fine-tuning of pharmacokinetic properties. Studies have demonstrated that modifications at the cyclopentyloxy and iodomethyl positions can significantly influence binding affinity and selectivity, making this compound a promising scaffold for developing novel therapeutics.

One of the most compelling applications of ({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane lies in its role as a precursor for bioactive molecules targeting neurological disorders. Research has shown that derivatives of this compound exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to introduce diverse functional groups while maintaining the core cycloheptane framework provides chemists with a flexible platform for designing molecules with enhanced efficacy and reduced toxicity.

The synthesis of {1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated couplings, are often employed to construct the desired molecular architecture efficiently. These techniques not only streamline the synthesis process but also enable access to complex derivatives that would be challenging to prepare using traditional methods.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. Its unique structural features make it suitable for designing novel polymers and specialty chemicals with tailored properties. For instance, researchers have explored its use in creating ligands for metal-organic frameworks (MOFs), which have potential applications in gas storage, separation technologies, and catalysis.

The growing interest in green chemistry has also spurred investigations into sustainable synthetic routes for {1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane. Efforts are underway to develop methodologies that minimize waste generation and reduce reliance on hazardous reagents. Such innovations align with global efforts to promote environmentally responsible chemical synthesis while maintaining high standards of product quality and performance.

Future directions in the study of this compound may include exploring its role in targeted drug delivery systems. By leveraging its structural versatility, researchers aim to develop nanocarriers that can selectively deliver therapeutic agents to specific sites within the body, thereby improving treatment outcomes and reducing side effects. Furthermore, computational modeling techniques are being increasingly utilized to predict the behavior of these compounds in biological systems, aiding in the rational design of next-generation drug candidates.

In conclusion, ({1-(iodomethyl)cyclopentyloxy}methyl)cycloheptane (CAS No. 1694161-58-4) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, so too will its role in advancing medical science and developing innovative materials solutions.